Cas no 1267376-06-6 (1-(4-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(4-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1267376-06-6
• MF: C₁₃H₁₂ClN₃O
• MW: 261.706881523132
• CID: 6260375
• PubChem ID: 82203321
• Update Time: 2025-05-23

1-(4-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde
• 1-[(4-chlorophenyl)methyl]-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1610464
• 1267376-06-6

• Inchi： 1S/C13H12ClN3O/c14-11-5-1-9(2-6-11)7-17-13(10-3-4-10)12(8-18)15-16-17/h1-2,5-6,8,10H,3-4,7H2
• InChI Key： HPFYBSXBHWPNHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(=C(C=O)N=N1)C1CC1

Computed Properties

• Exact Mass: 261.0668897g/mol
• Monoisotopic Mass: 261.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(4-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 1-(4-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1267376-06-6)

The compound 1-(4-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1267376-06-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This triazole-based derivative is characterized by its unique structural features, including a 4-chlorophenyl group, a cyclopropyl substituent, and an aldehyde functional group. These moieties contribute to its versatile reactivity and potential applications in drug discovery and agrochemical development.

In recent years, the demand for heterocyclic compounds like 1-(4-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde has surged due to their role as key intermediates in the synthesis of bioactive molecules. Researchers are particularly interested in its triazole core, which is known for its stability and ability to participate in hydrogen bonding, making it a valuable scaffold in pharmaceutical design. The presence of the aldehyde group further enhances its utility as a building block for more complex structures.

The synthesis of CAS No. 1267376-06-6 typically involves multi-step organic reactions, including click chemistry methodologies, which are widely discussed in contemporary scientific literature. This compound's cyclopropyl ring introduces steric constraints that can influence the pharmacokinetic properties of derived products, a topic of great interest in drug development circles. Its chlorophenyl moiety also contributes to lipophilicity, a critical factor in membrane permeability and bioavailability.

From an industrial perspective, 1-(4-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde represents an important intermediate for the production of various specialty chemicals. Its molecular architecture makes it particularly relevant for creating compounds with potential applications in crop protection and material science. The growing emphasis on sustainable chemistry has led to increased research into eco-friendly synthetic routes for such triazole derivatives.

Analytical characterization of CAS 1267376-06-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research and development purposes. The aldehyde functionality in particular serves as a valuable handle for further chemical modifications, enabling the creation of diverse molecular libraries for screening purposes.

In the context of current pharmaceutical trends, 1-(4-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde aligns with the search for novel small molecule therapeutics. Its structural features suggest potential as a precursor for kinase inhibitors or antimicrobial agents, areas of intense research focus. The compound's chlorinated aromatic system may contribute to enhanced binding affinity in certain biological targets, though this requires thorough investigation.

The stability profile of CAS No. 1267376-06-6 under various conditions is another important consideration for researchers. Preliminary studies suggest that the triazole-aldehyde combination demonstrates reasonable stability at room temperature, though proper storage conditions are recommended to maintain its integrity. This characteristic makes it particularly valuable for high-throughput screening applications in drug discovery programs.

From a regulatory standpoint, while 1-(4-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde is not classified as hazardous under current guidelines, proper handling procedures should always be followed in laboratory settings. The scientific community continues to explore its potential applications, with recent publications highlighting its use in developing novel fluorescence probes and coordination complexes with transition metals.

As research into heterocyclic chemistry advances, compounds like CAS 1267376-06-6 are expected to play increasingly important roles. Their modular nature allows for systematic structural variations, enabling medicinal chemists to fine-tune pharmacological properties. The triazole scaffold in particular has demonstrated remarkable versatility across multiple therapeutic areas, from anti-inflammatory agents to anticancer compounds.

The commercial availability of 1-(4-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends indicate growing demand for such building block molecules, driven by expanding drug discovery initiatives worldwide. Pricing and availability may vary depending on purity requirements and order quantities.

Future research directions for CAS No. 1267376-06-6 may include exploration of its catalytic applications or incorporation into polymeric materials. The compound's unique combination of aromatic, aliphatic, and heterocyclic components offers numerous possibilities for material scientists. Additionally, its potential as a ligand in organometallic chemistry warrants further investigation given the increasing importance of metal-catalyzed transformations.

In summary, 1-(4-chlorophenyl)methyl-5-cyclopropyl-1H-1,2,3-triazole-4-carbaldehyde represents a fascinating case study in modern medicinal chemistry and materials science. Its well-defined structure, synthetic accessibility, and functional group diversity make it a valuable tool for researchers across multiple disciplines. As the scientific community continues to uncover new applications for triazole-containing compounds, this particular derivative is likely to maintain its relevance in cutting-edge chemical research.